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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

Initial research indicates that MCC-134 is not a chemical substance but rather a Thermocouple
Measurement DAQ HAT (Hardware Attached on Top) designed for use with a Raspberry Pi.
This electronic device is utilized by researchers and professionals for acquiring temperature
data. Therefore, the disposal procedures for MCC-134 fall under the category of electronic
laboratory equipment, not chemical waste.

The following guide provides the necessary steps for the proper and safe disposal of the MCC-
134 and similar electronic laboratory instruments.

MCC-134 Device Specifications

For informational purposes, a summary of the MCC-134's technical specifications is provided
below.
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Feature Specification

Four-channel isolated thermocouple

Function _
measurement device
Resolution 24-bit A/D converter
Supported Thermocouple Types JK,R,S, TN, E, and B
5V supply: 16 mA typ, 24 mA max; 3.3 V
Power Supply
supply: 1 mA typ, 5 mA max
Operating Temperature 0°Cto55°C
Storage Temperature -40°Cto 85 °C

Step-by-Step Disposal Protocol for Electronic
Laboratory Equipment

The disposal of electronic lab equipment, such as the MCC-134, requires adherence to
institutional and environmental regulations to ensure safety and proper handling of electronic
waste (e-waste).

Step 1: Decontamination

If the MCC-134 has been used in a laboratory environment where it may have come into
contact with chemical, biological, or other hazardous materials, it must be thoroughly
decontaminated.[1][2][3]

o Procedure: Wipe the entire surface of the device with a suitable cleaning agent or chemical
that will neutralize any potential contaminants.

» Verification: After decontamination, it is often required to complete and attach a "Laboratory
Equipment Decontamination Form" to the device.[1]

Step 2: Contact Environmental Health & Safety (EHS)

Your institution's Environmental Health & Safety (EHS) office must be contacted to clear the
equipment for disposal.[3][4]
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» Request Clearance: Submit a safety clearance request, which may involve providing the
completed decontamination form.[4]

e Hazard Assessment: EHS will assess the equipment to ensure all hazardous materials have
been removed or neutralized.

Step 3: Data Removal (If Applicable)

For electronic equipment that stores data, it is crucial to ensure all sensitive information is
securely removed. While the MCC-134 has non-volatile memory for calibration and ID storage
with no user-modifiable memory, other lab equipment may require data destruction.

o Data Wiping: Use professional software to overwrite memory.

o Physical Destruction: For devices with storage media, physical shredding or degaussing may
be necessary.

Step 4: Follow Institutional E-Waste Procedures

Once cleared by EHS, the equipment must be disposed of through your institution's approved
electronic waste recycling program.

o E-Waste Removal Request: Fill out and submit the necessary forms to your property
management or facilities office to initiate the disposal process.[1][5]

o Collection and Recycling: Arrange for the collection of the equipment by the designated e-
waste handlers. This ensures the device is recycled in compliance with regulations like the
Waste Electrical and Electronic Equipment (WEEE) Directive.[6][7][8]

The diagram below illustrates the general workflow for the proper disposal of electronic
laboratory equipment.
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Disposal Workflow for Electronic Lab Equipment
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Disposal Workflow for Electronic Lab Equipment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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